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Compound of Interest

Compound Name:
1,4-

Bis(chlorodifluoromethyl)benzene

Cat. No.: B1330883 Get Quote

An In-depth Technical Guide to 1,4-Bis(chlorodifluoromethyl)benzene

This technical guide provides a comprehensive overview of 1,4-
bis(chlorodifluoromethyl)benzene, including its chemical identity, properties, synthesis, and

applications, tailored for researchers, scientists, and professionals in drug development and

materials science.

Chemical Identity and Nomenclature
The compound with the common name 1,4-bis(chlorodifluoromethyl)benzene is

systematically named according to IUPAC nomenclature.

IUPAC Name: 1,4-bis[chloro(difluoro)methyl]benzene[1][2]

CAS Number: 2629-68-7[1][2]

Synonyms: 1,4-Bis-(chloro-difluoro-methyl)-benzene, p-Bis(chlorodifluoromethyl)benzene,

α,α'-Dichloro-α,α,α',α'-tetrafluoro-p-xylene[1]

Molecular Formula: C₈H₄Cl₂F₄[1][2]

Molecular Weight: 247.02 g/mol [1][3]
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Physicochemical Properties
A summary of the key physical and chemical properties of 1,4-
bis(chlorodifluoromethyl)benzene is presented in the table below. This data is crucial for its

handling, application in synthesis, and for predicting its behavior in various chemical

environments.

Property Value Source

Appearance Clear, colorless liquid [3]

Melting Point 11-12 °C [4]

Boiling Point 55.5 °C at 3.8 mmHg [4]

Density 1.46 g/cm³ [4]

Flash Point >150 °C [4]

Storage Temperature 2-8 °C [3]

Solubility Sparingly soluble in water [3]

LogP 3.93-4.37 [4]

Synthesis
The primary route for the synthesis of 1,4-bis(chlorodifluoromethyl)benzene involves the

fluorination of 1,4-bis(trichloromethyl)benzene. The precursor, 1,4-bis(trichloromethyl)benzene,

is prepared by the free-radical chlorination of p-xylene.

Synthesis of 1,4-Bis(trichloromethyl)benzene
(Precursor)
1,4-Bis(trichloromethyl)benzene is produced by the exhaustive chlorination of p-xylene,

typically under UV irradiation to initiate the free-radical reaction.

Reaction: C₆H₄(CH₃)₂ + 6Cl₂ --(UV light)--> C₆H₄(CCl₃)₂ + 6HCl

Synthesis of 1,4-Bis(chlorodifluoromethyl)benzene
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The target compound is synthesized by the partial fluorination of 1,4-

bis(trichloromethyl)benzene using hydrogen fluoride in a suitable solvent. A 79% yield has been

reported for this reaction.[2]

Reaction: C₆H₄(CCl₃)₂ + 4HF --(1,2-dichloroethane)--> C₆H₄(CClF₂)₂ + 4HCl

Experimental Protocol: Synthesis of 1,4-
Bis(chlorodifluoromethyl)benzene
The following is a generalized experimental protocol based on the reported synthesis.

Materials:

1,4-Bis(trichloromethyl)benzene

Anhydrous hydrogen fluoride (HF)

1,2-Dichloroethane (solvent)

Reaction vessel suitable for handling HF (e.g., a pressure-resistant fluoropolymer or

stainless steel reactor)

Stirring apparatus

Temperature control system

Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus for purification

Procedure:

In a suitable reaction vessel, dissolve 1,4-bis(trichloromethyl)benzene in 1,2-dichloroethane

under an inert atmosphere.

Cool the solution to a suitable temperature (e.g., 0-10 °C).
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Carefully add anhydrous hydrogen fluoride to the reaction mixture with stirring. The molar

ratio of HF to the starting material should be carefully controlled to achieve the desired

degree of fluorination.

Allow the reaction to proceed at a controlled temperature with continuous stirring. The

reaction progress can be monitored by techniques such as GC-MS.

Upon completion, carefully quench the reaction by pouring the mixture into a cold, aqueous

solution of a neutralizing agent like sodium bicarbonate.

Separate the organic layer.

Wash the organic layer with water and brine.

Dry the organic layer over a suitable drying agent.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 1,4-
bis(chlorodifluoromethyl)benzene.

Applications
1,4-Bis(chlorodifluoromethyl)benzene is a valuable building block in organic synthesis,

particularly for introducing fluorinated moieties into larger molecules.

Pharmaceutical and Agrochemical Synthesis: The chlorodifluoromethyl group can be a key

structural motif in bioactive molecules. This compound serves as a precursor for introducing

this group onto aromatic rings, which can influence properties like lipophilicity, metabolic

stability, and binding affinity.

Materials Science: It is used as a monomer or precursor in the synthesis of fluorinated

polymers. These polymers can possess desirable properties such as high thermal stability,

chemical resistance, and specific dielectric properties, making them suitable for applications

in electronics and high-performance materials.[3]

Safety and Handling
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1,4-Bis(chlorodifluoromethyl)benzene is classified as an irritant.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[1]

Handle this compound in a well-ventilated fume hood, wearing appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.
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Caption: Synthetic route to 1,4-bis(chlorodifluoromethyl)benzene from p-xylene.

Experimental Workflow: Synthesis and Purification
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Caption: General workflow for the synthesis and purification of the target compound.
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Conceptual Application in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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